Journal Name:Journal of Nondestructive Evaluation
Journal ISSN:0195-9298
IF:2.588
Journal Website:http://link.springer.com/journal/10921
Year of Origin:0
Publisher:Springer New York
Number of Articles Per Year:85
Publishing Cycle:Quarterly
OA or Not:Not
Contact‐free dielectric response measurement based on limit fitting by neural network
Journal of Nondestructive Evaluation ( IF 2.588 ) Pub Date: 2021-03-18 , DOI: 10.1049/smt2.12050
Detail
A novel compensation method for impedance measurement when long feeders are involved
Journal of Nondestructive Evaluation ( IF 2.588 ) Pub Date: 2021-08-11 , DOI: 10.1049/smt2.12077
Detail
Measurement and causal modelling of twisted pair copper cables
Journal of Nondestructive Evaluation ( IF 2.588 ) Pub Date: 2021-05-07 , DOI: 10.1049/smt2.12065
Correspondence Ali H. Muqaibel, Electrical Engineering Department, King Fahd University of Petroleum & Minerals (KFUPM), Dhahran 31261, Saudi Arabia. Email: muqaibel@kfupm.edu.sa Abstract The modelling of twisted pair copper cables has been under investigation in recent years with the emergence of several forms of digital subscriber line broadband access technology including G.fast. Designers of these communication systems implement these models to prototype early system architectures as well as simulate feasibility trials on the existing subscriber loop infrastructure. Previous attempts at modelling these cables have been limited because of the challenges associated with acquiring physical measurement and the inaccuracies of simulators to model effects such as the skin effect, which is significant when using these cables in high-speed systems. These previous modelling attempts employed empirical formulas to match the measured primary transmission line parameters (RLCG) of the cables and generally failed to meet the Kramer–Kronig causality relationships. This paper presents a measurement setup for the electrical properties of twisted pair copper cables as well as a realizable RLCG model for the cables. This model is based on electromagnetic theory considering the model causality, the skin effect, and the twisting of the cable.
Detail
Contact resonance frequencies and their harmonics in scanning probe microscopy
Journal of Nondestructive Evaluation ( IF 2.588 ) Pub Date: 2021-02-12 , DOI: 10.1049/smt2.12042
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 MATERIALS SCIENCE, CHARACTERIZATION & TESTING 材料科学:表征与测试3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
6.50 30 Science Citation Index Science Citation Index Expanded Not
Submission Guidelines
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